Cas no 7699-00-5 (ethyl (2R)-2-hydroxypropanoate)

Ethyl (2R)-2-hydroxypropanoate, also known as ethyl L-lactate, is a chiral ester derived from lactic acid. It is widely utilized as a green solvent due to its biodegradability, low toxicity, and favorable environmental profile. This compound exhibits excellent solvency for resins, cellulose derivatives, and oils, making it valuable in coatings, inks, and cleaning formulations. Its high boiling point and stability under various conditions enhance its utility in industrial applications. Additionally, its enantiomeric purity (R-configuration) is critical in pharmaceutical synthesis and agrochemical production, where stereoselectivity is essential. Ethyl (2R)-2-hydroxypropanoate is also employed in food and fragrance industries as a flavoring agent, owing to its mild, pleasant odor.

ethyl (2R)-2-hydroxypropanoate structure

7699-00-5 structure

Product Name:ethyl (2R)-2-hydroxypropanoate

CAS No:7699-00-5

MF:C₅H₁₀O₃

MW:118.131102085114

MDL:MFCD00077825

CID:562528

PubChem ID:637513

Update Time:2025-06-08

ethyl (2R)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

- Propanoicacid, 2-hydroxy-, ethyl ester, (2R)-
- Ethyl D-Lactate
- (+)-ETHYL D-LACTATE
- (R)-Ethyl 2-hydroxypropanoate
- Ethyl-(R)-lactate
- NULL
- ()-Ethyl D-lactate
- (R)-2-hydroxy-propionic acid ethyl ester
- (R)-ethyl 2-hydroxylpropionate
- 2-hydroxy-(2R)-propanoic acid ethyl ester
- 2-hydroxypropionic acid ethyl ester
- ethyl (R)-(+)-lactate
- R-ethyl lactate
- (R)-Ethyl lactate
- (R)-Lactic acid ethyl ester
- D-Ethyl lactate
- Ethyl (R)-2-hydroxypropanoate
- Ethyl (R)-2-hydroxypropionate
- Ethyl R-2-hydroxypropionate
- ethyl (2R)-2-hydroxypropanoate
- ethyl-d-lactate
- (+)-Ethyl (R)-2-hydroxypropionate
- ethyl (2R)-2-oxidanylpropanoate
- Propanoic acid, 2-hydroxy-, ethyl ester, (2R)-
- D-Lactic acid ethyl
- ethyl (2R)-lactate
- PubChem15558
- (R)-(+)-ethyl lactate
- Ethyl-D-2-hydroxypropionate
- 9YL
- A851846
- (R)-Ethyl2-hydroxypropanoate
- Propanoic acid, 2-hydroxy-, ethyl ester, (2R)- (9CI)
- 7699-00-5
- Q27147758
- CHEBI:78323
- MFCD00077825
- EN300-106955
- CS-W013602
- SCHEMBL344175
- (+)-Ethyl D-lactate, >=99.0% (sum of enantiomers, GC)
- DTXSID50348444
- BCP29313
- AKOS016842334
- (+)-Ethyl 2-Hydroxypropanoate
- LZCLXQDLBQLTDK-SCSAIBSYSA-N
- (R)-(+)-Lactic Acid Ethyl Ester
- GS-4533
- DB-005489
- (+)-Ethyl 2-Hydroxypropanoate; (+)-Ethyl 2-Hydroxypropionate; (R)-(+)-Lactic Acid Ethyl Ester; (R)-2-Hydroxypropionic Acid Ethyl Ester; (R)-Ethyl Lactate;
- (+)-Ethyl(R)-2-hydroxypropionate
- MDL： MFCD00077825
- Inchi： 1S/C5H10O3/c1-3-8-5(7)4(2)6/h4,6H,3H2,1-2H3/t4-/m1/s1
- InChI Key： LZCLXQDLBQLTDK-SCSAIBSYSA-N
- SMILES： O(CC)C([C@@H](C)O)=O

Computed Properties

Exact Mass: 118.06300
Monoisotopic Mass: 118.062994177g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 79.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 46.5

Experimental Properties

Density: 1.0345 g/cm3 (23 ºC)
Melting Point: -25°C
Boiling Point: 50 ºC (10 Torr)
Flash Point: Fahrenheit: 114.8 ° f
Celsius: 46 ° c
Refractive Index: 1.4176 (5461 nm 13 ºC)
Solubility: Soluble (180 g/l) (25 º C),
PSA: 46.53000
LogP: -0.06970
Specific Rotation: +8.0° - +12.0° (neat)

ethyl (2R)-2-hydroxypropanoate Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H226-H318-H335
Warning Statement： P261-P280-P305+P351+P338
Hazardous Material transportation number：UN 1192 3/PG 3
WGK Germany：1
Hazard Category Code： 10-37-41
Safety Instruction： S24; S26; S39
FLUKA BRAND F CODES：3
Hazardous Material Identification：
HazardClass：3
PackingGroup：III
Storage Condition：Store at room temperature
Risk Phrases：R10
Packing Group：III
Safety Term：3.2
Packing Group：III
Hazard Level：3.2

ethyl (2R)-2-hydroxypropanoate Customs Data

HS CODE：2918110000
Customs Data：

China Customs Code:
2918110000

Overview:

2918110000. Lactic acid and its salts and esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

2918110000. lactic acid, its salts and esters. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

ethyl (2R)-2-hydroxypropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	078726-1g	Ethyl D-lactate	7699-00-5	98%	1g	￡10.00	2022-03-01
Fluorochem	078726-5g	Ethyl D-lactate	7699-00-5	98%	5g	￡28.00	2022-03-01
Fluorochem	078726-10g	Ethyl D-lactate	7699-00-5	98%	10g	￡45.00	2022-03-01
Fluorochem	078726-25g	Ethyl D-lactate	7699-00-5	98%	25g	￡82.00	2022-03-01
Fluorochem	078726-100g	Ethyl D-lactate	7699-00-5	98%	100g	￡200.00	2022-03-01
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R030866-1g	ethyl (2R)-2-hydroxypropanoate	7699-00-5	98%	1g	￥23	2024-05-21
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R030866-5g	ethyl (2R)-2-hydroxypropanoate	7699-00-5	98%	5g	￥27	2024-05-21
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R030866-25g	ethyl (2R)-2-hydroxypropanoate	7699-00-5	98%	25g	￥38	2024-05-21
TRC	E921980-10g	Ethyl D-Lactate	7699-00-5		10g	$ 170.00	2023-09-07
TRC	E921980-25g	Ethyl D-Lactate	7699-00-5		25g	$ 295.00	2022-06-05

ethyl (2R)-2-hydroxypropanoate Production Method

ethyl (2R)-2-hydroxypropanoate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:7699-00-5)(R)-Ethyl2-hydroxypropanoate

Order Number:LE14850

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:11

Price ($):discuss personally

Email:18501500038@163.com

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